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Compound of Interest

Compound Name: Diethyl sulfoxide

Cat. No.: B1198403

An In-depth Technical Guide to the Physical Characteristics of Diethyl Sulfoxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
diethyl sulfoxide. The information is curated for researchers, scientists, and professionals in
drug development who require precise and reliable data for their work. This document
summarizes key quantitative data in a structured format, details the experimental
methodologies for determining these properties, and includes a visual representation of the
general experimental workflow.

Core Physical and Chemical Properties

Diethyl sulfoxide, with the chemical formula C4H100S, is an organosulfur compound.[1][2][3]
[4] It is also known by other names such as (ethylsulfinyl)ethane and ethyl sulfoxide.[1][5]

Quantitative Data Summary

The following table summarizes the key physical properties of diethyl sulfoxide for easy
reference and comparison.
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Property Value Source(s)

Molecular Formula C4H100S [1][2113]14]

Molecular Weight 106.19 g/mol [1][3][6]

Melting Point 14 °C (21617118111
103-105 °C, 169.15 °C

Boiling Point (estimate), 212 °C at 760 215161 71[8]
mmHg

) 1.0092 g/cms, 1.02 g/cms,
Density (216107108l

1.066 g/cm3 at 25 °C

Refractive Index

1.477, 1.5920 (estimate),
1.46800 at 298.15 K

[11(2](6]1[7]

Flash Point

82 °C

[5107]

Vapor Pressure

0.258 mmHg at 25 °C

[5]

Dipole Moment

4.07 Debye

[1]9]

Solubility in Water

1.795e+005 mg/L at 25 °C

[4]

Experimental Protocols for Property Determination

The determination of the physical characteristics of organic compounds like diethyl sulfoxide

involves a series of well-established experimental protocols.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid.[10]

o Apparatus: A common method utilizes a melting point apparatus, such as a Vernier melt

station.[10]

e Procedure:

o Asmall, dry sample of the crystalline solid is packed into a capillary tube.
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o The capillary tube is placed in the heating block of the melting point apparatus.
o The sample is heated at a controlled rate.

o The temperature at which the substance starts to melt and the temperature at which it is
completely molten are recorded as the melting point range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.[10]

o Apparatus: A simple distillation apparatus is typically used.[10]

e Procedure:

[¢]

The liquid sample is placed in a round-bottom flask.
o The distillation apparatus is assembled with a condenser and a collection flask.
o The liquid is heated, and the vapor rises.

o Athermometer is placed so that the bulb is just below the side arm of the distillation head
to accurately measure the temperature of the vapor.

o The temperature at which the vapor temperature stabilizes during distillation is recorded
as the boiling point.[10]

Density Measurement

Density is the mass of a substance per unit volume.
o Apparatus: A pycnometer or a digital densitometer can be used for accurate measurements.
e Procedure (using a pycnometer):

o The mass of the clean, dry pycnometer is determined.

o The pycnometer is filled with the liquid sample, and its mass is measured.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The mass of the pycnometer filled with a reference substance of known density (e.g.,
distilled water) is also determined.

o The density of the sample is calculated by comparing the mass of the sample to the mass
of the reference substance.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the

material.
o Apparatus: An Abbé refractometer is a common instrument for this measurement.[11]
e Procedure:

o Afew drops of the liquid sample are placed on the prism of the refractometer.

o The prism is closed, and the light source is adjusted.

o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered.

o The refractive index is read directly from the scale. The temperature should be controlled
and recorded as the refractive index is temperature-dependent.[1]

Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of an organic compound.
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Caption: Experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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